Cas no 2320195-86-4 (1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine)
1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)-
- 1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine
-
- Inchi: 1S/C10H15F3N4/c11-10(12,13)9-1-4-16(5-2-9)7-8-17-6-3-14-15-17/h3,6,9H,1-2,4-5,7-8H2
- InChI Key: MHMQQWNTJOLROV-UHFFFAOYSA-N
- SMILES: N1(CCN2C=CN=N2)CCC(C(F)(F)F)CC1
1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6614-1362-2μmol |
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine |
2320195-86-4 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6614-1362-5μmol |
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine |
2320195-86-4 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6614-1362-10μmol |
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine |
2320195-86-4 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6614-1362-20μmol |
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine |
2320195-86-4 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6614-1362-1mg |
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine |
2320195-86-4 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6614-1362-2mg |
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine |
2320195-86-4 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6614-1362-3mg |
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine |
2320195-86-4 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6614-1362-4mg |
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine |
2320195-86-4 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6614-1362-5mg |
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine |
2320195-86-4 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6614-1362-10mg |
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine |
2320195-86-4 | 10mg |
$118.5 | 2023-09-07 |
1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine
Professional Introduction to Compound with CAS No. 2320195-86-4 and Product Name: 1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine
The compound with the CAS number 2320195-86-4 and the product name 1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a trifluoromethyl group and a piperidine moiety, which are well-documented for their role in enhancing metabolic stability and binding affinity in drug candidates.
In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms, particularly in the form of trifluoromethyl groups. The presence of such groups in drug molecules is often associated with improved pharmacokinetic properties, including increased lipophilicity and resistance to metabolic degradation. The trifluoromethyl group in 1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine is strategically positioned to modulate these properties, making it an attractive scaffold for further derivatization and optimization.
The other key structural feature of this compound is the 1H-1,2,3-triazole ring. Triazole derivatives are known for their broad spectrum of biological activities, ranging from antiviral and antibacterial effects to anti-inflammatory and anticancer properties. The integration of the triazole ring into the molecular structure of this compound not only enhances its potential biological efficacy but also contributes to its overall complexity and uniqueness. This combination of a trifluoromethyl-piperidine core with a triazole moiety suggests that this compound may exhibit multiple modes of action, which could be particularly valuable in treating complex diseases.
Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, permeability, and bioavailability. The piperidine ring in 1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine has been shown to improve oral bioavailability by enhancing passive diffusion across biological membranes. Additionally, piperidine derivatives are known for their favorable pharmacokinetic profiles, which can be attributed to their ability to undergo efficient metabolic clearance while maintaining prolonged circulation times. These characteristics make this compound a promising candidate for further investigation in preclinical and clinical settings.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. The use of such cutting-edge synthetic approaches not only underscores the sophistication of modern pharmaceutical chemistry but also highlights the compound's potential as a building block for more complex drug candidates.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine and its target proteins. These studies have revealed that the trifluoromethyl-piperidine moiety interacts favorably with hydrophobic pockets in the binding site, while the triazole ring forms critical hydrogen bonds with polar residues. Such insights have guided medicinal chemists in designing analogs with enhanced binding affinity and selectivity.
In conclusion, 1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine represents a compelling example of how structural innovation can lead to the development of novel therapeutics. Its unique combination of pharmacophoric elements—namely the trifluoromethyl group and the piperidine-triazole scaffold—positions it as a versatile intermediate for further drug discovery efforts. As research continues to uncover new biological targets and mechanisms of action, compounds like this one are poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.
2320195-86-4 (1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)